![molecular formula C14H10BrClO2 B1372419 2-[(4-Bromobenzyl)oxy]benzoyl chloride CAS No. 1160250-19-0](/img/structure/B1372419.png)
2-[(4-Bromobenzyl)oxy]benzoyl chloride
Overview
Description
“2-[(4-Bromobenzyl)oxy]benzoyl chloride” is a chemical compound with the molecular formula C14H10BrClO2 and a molecular weight of 325.59 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H10BrClO2/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 325.59 . It should be stored at a temperature between 28 C .Scientific Research Applications
Synthesis of Benzofuran Derivatives : Begala et al. (2018) conducted a study where they reacted 2-hydroxybenzyltriphenylphosphonium bromide with substituted benzoyl chlorides under Wittig conditions. This led to the formation of 2-phenylbenzofuran derivatives and the unexpected formation of 3-benzoyl-2-phenylbenzofuran derivatives. Benzoyl chlorides possessing electron-withdrawing groups afforded these derivatives in higher yields than those with electron-donating groups. This reaction represents a simple and regioselective route towards the preparation of deactivated 3-benzoyl-2-phenylbenzofuran compounds, which are difficult to obtain by direct acylation of 2-phenylbenzofurans (Begala, Caboni, Matos, & Delogu, 2018).
Synthesis of Benzoyl Peroxide : Her et al. (2014) described the synthesis of benzoyl peroxide, a compound with applications in flour and whey processing, as a polymerization initiator in the synthesis of plastics, and as the active component in acne medication. The synthesis process includes a Grignard reaction to turn bromobenzene into benzoic acid, followed by a nucleophilic acyl substitution to transform the resulting carboxylic acid into an acid chloride, and then the addition of H2O2/NaOH to the acid chloride to yield benzoyl peroxide (Her, Jones, & Wollack, 2014).
Synthesis of Phthalimide Derivatives : Hassanzadeh et al. (2008) focused on synthesizing phthalimide derivatives from di-methyl phthalate derivatives. This involved trans-amidification and ring closure of di-methyl phthalate with urea, followed by base-catalyzed condensation of 4-bromobenzyl chloride and benzoyl chloride with the resulting imide. The synthesized compounds were tested for anxiolytic activity, with some showing significant results (Hassanzadeh, Rabbani, Khodarahmi, Fasihi, Hakimelahi, & Mohajeri, 2008).
Development of Cyclooxygenase-2 Inhibitors : Black et al. (1996) prepared a series of potent and highly selective cyclooxygenase-2 inhibitors by replacing the benzoyl group of indomethacin with a 4-bromobenzyl group and extending the acetic acid side chain. These compounds showed anti-inflammatory activity in rats without gastrointestinal toxicity, even at high doses (Black et al., 1996).
Safety and Hazards
properties
IUPAC Name |
2-[(4-bromophenyl)methoxy]benzoyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrClO2/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWVFEKFBIXAFNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)Cl)OCC2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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